Cas no 1082604-63-4 (4-{6-chloroimidazo[1,2-b]pyridazin-3-yl}benzonitrile)

• Product Name: 4-{6-chloroimidazo[1,2-b]pyridazin-3-yl}benzonitrile
• CAS No: 1082604-63-4
• MF: C₁₃H₇ClN₄
• MW: 254.674480676651
• MDL: MFCD22552185
• CID: 5055271
• PubChem ID: 45141306
• Update Time: 2026-02-28

4-{6-chloroimidazo[1,2-b]pyridazin-3-yl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(6-chloroimidazo[1,2-b]pyridazin-3-yl)benzonitrile
• 4-{6-chloroimidazo[1,2-b]pyridazin-3-yl}benzonitrile
• 4-(6-Chloroimidazo[1,2-b]pyridazine-3-yl)benzonitrile

• MDL： MFCD22552185
• Inchi： 1S/C13H7ClN4/c14-12-5-6-13-16-8-11(18(13)17-12)10-3-1-9(7-15)2-4-10/h1-6,8H
• InChI Key： XEVRTNQTEZIXOW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC=C(C3C=CC(C#N)=CC=3)N2N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 344
• XLogP3: 2.7
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-{6-chloroimidazo[1,2-b]pyridazin-3-yl}benzonitrile

4-{6-chloroimidazo[1,2-b]pyridazin-3-yl}benzonitrile (CAS No. 1082604-63-4): A Comprehensive Overview

4-{6-chloroimidazo[1,2-b]pyridazin-3-yl}benzonitrile (CAS No. 1082604-63-4) is a unique and promising compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chloroimidazo[1,2-b]pyridazine core, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and potential therapeutic uses of this compound.

The chemical structure of 4-{6-chloroimidazo[1,2-b]pyridazin-3-yl}benzonitrile is defined by its chloroimidazo[1,2-b]pyridazine moiety attached to a benzonitrile group. This structure confers the compound with specific electronic and steric properties that are crucial for its biological activity. The chloro substituent on the imidazopyridazine ring plays a significant role in modulating the compound's interactions with biological targets, enhancing its selectivity and potency.

The synthesis of 4-{6-chloroimidazo[1,2-b]pyridazin-3-yl}benzonitrile has been extensively studied in recent years. One common approach involves the reaction of 6-chloroimidazo[1,2-b]pyridazine with an appropriate nitrile derivative under suitable conditions. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Additionally, alternative synthetic routes have been explored to improve the efficiency and sustainability of the process, aligning with green chemistry principles.

In terms of biological properties, 4-{6-chloroimidazo[1,2-b]pyridazin-3-yl}benzonitrile has demonstrated significant activity in various assays. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer effects. For instance, it has been found to inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, it has shown promise in inhibiting the growth of cancer cells by targeting specific signaling pathways and inducing apoptosis.

The potential therapeutic applications of 4-{6-chloroimidazo[1,2-b]pyridazin-3-yl}benzonitrile are diverse and promising. In the context of inflammatory diseases, this compound could be developed into a novel anti-inflammatory agent with fewer side effects compared to existing drugs. Its anti-cancer properties make it a potential candidate for cancer therapy, particularly in combination with other treatments to enhance efficacy and reduce resistance.

Recent research has also explored the pharmacokinetic and pharmacodynamic properties of 4-{6-chloroimidazo[1,2-b]pyridazin-3-yl}benzonitrile. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its clinical development. Additionally, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, 4-{6-chloroimidazo[1,2-b]pyridazin-3-yl}benzonitrile (CAS No. 1082604-63-4) is a promising compound with a unique chemical structure and a range of biological activities. Its potential applications in treating inflammatory diseases and cancer make it an exciting area of research in medicinal chemistry and pharmaceutical development. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its future clinical use.